Methyl (1-{[(morpholin-4-ylcarbonyl)amino]methyl}cyclohexyl)acetate

• IUPAC Name: methyl 2-[1-[(morpholine-4-carbonylamino)methyl]cyclohexyl]acetate
• InChI: InChI=1S/C15H26N2O4/c1-20-13(18)11-15(5-3-2-4-6-15)12-16-14(19)17-7-9-21-10-8-17/h2-12H2,1H3,(H,16,19)
• InChI Key: LAJRGAJJLNVVGE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1(CCCCC1)CNC(=O)N2CCOCC2
• Molecular Formula: C15H26N2O4
• Molecular Weight: 298.38 g/mol

Description

Methyl (1-{[(morpholin-4-ylcarbonyl)amino]methyl}cyclohexyl)acetate, also known as MCA, is a chemical compound with potential applications in scientific research. MCA is a cyclohexyl derivative that has been synthesized through a multi-step process involving the reaction of morpholine, cyclohexanone, and other reagents.

Scientific Research Applications

Organic Synthesis and Chemical Reactions

Researchers have explored the reactivity and utility of morpholine derivatives in organic synthesis, providing insights into reaction mechanisms and the synthesis of complex molecules. For instance, the oxidation of some enamines with metal oxidants has been studied, revealing products like N-acetyl-morpholine and various ketones, suggesting potential applications in synthetic organic chemistry (Corbani, Rindonek, & Scolastico, 1973). Additionally, the synthesis, characterization, and the study of antioxidant and selective xanthine oxidase inhibitory activities of transition metal complexes of novel amino acid bearing Schiff base ligand have been reported, showing the potential biomedical applications of morpholine derivatives (Ikram et al., 2015).

Catalysis and Reaction Mechanisms

The catalytic properties and reaction mechanisms involving morpholine derivatives have also been a focus. For example, the carbonylation of amino alcohols and some cyclic amines with carbon monoxide in the presence of mercuric acetate was investigated, demonstrating the formation of formyl and urea derivatives, which could have implications for the development of new catalytic processes (Nefedov, Sergeeva, & Éidus, 1973).

Chemical Properties and Molecular Structure

Studies on the chemical properties and molecular structure of morpholine derivatives have contributed to a deeper understanding of their chemical behavior. The synthesis and photochemical behavior of 2-amino-1,3-cyclohexadienes, involving morpholine derivatives, highlight the complex photophysical properties and potential applications in the development of photoactive materials (Kilger & Margaretha, 1983).

Potential Applications in Material Science

Research into the synthesis and physicochemical properties of 4-benzyl-4-methylmorpholinium-based ionic liquids indicates potential applications in material science, particularly as new biomass solvents due to their moderate or low toxicity and specific physicochemical characteristics (Pernak, Borucka, Walkiewicz, Markiewicz, Fochtman, Stolte, Steudte, Stepnowski, 2011).